Cas no 101320-00-7 (2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI))

2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI) structure
101320-00-7 structure
Product Name:2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI)
CAS No:101320-00-7
MF:C24H38I2N2
MW:608.380871295929
CID:185129
PubChem ID:3063638
Update Time:2025-04-19

2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI)
    • 2,2'-Ethylenebis(3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindolinium iodide)
    • 4,7-Ethanoisoindolinium, 2,2'-ethylenebis(3a,4,7,7a-tetrahydro-2-methyl-, diiodide
    • DTXSID00906058
    • 101320-00-7
    • 2,2'-(Ethane-1,2-diyl)bis(2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindol-2-ium) diiodide
    • Inchi: 1S/C24H38N2.2HI/c1-25(13-21-17-3-4-18(6-5-17)22(21)14-25)11-12-26(2)15-23-19-7-8-20(10-9-19)24(23)16-26;;/h3-4,7-8,17-24H,5-6,9-16H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: CLIQVZCLRCAIQC-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[N+]1(C)(CC[N+]2(C)CC3C4C=CC(CC4)C3C2)CC2C3C=CC(CC3)C2C1

Computed Properties

  • Exact Mass: 569.8142
  • Monoisotopic Mass: 608.11244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 549
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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